Cas no 1003866-27-0 ((9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid)

• Product Name: (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid
• CAS No: 1003866-27-0
• MF: C₁₉H₂₄B₂O₄
• MW: 338.013465881348
• CID: 1125587
• PubChem ID: 68452617
• Update Time: 2025-09-23

(9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid Chemical and Physical Properties

Names and Identifiers

• (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid
• 1003866-27-0
• 9,9-diisopropylfluorene-2,7-diboronic acid
• SCHEMBL2945230
• [7-borono-9,9-di(propan-2-yl)fluoren-2-yl]boronic acid
• (9,9-Diisopropyl-9H-fluorene-2,7-diyl)diboronic acid
• 9,9-Diisopropylfluorene-2,7-diboronic acid, 97%

• Inchi： 1S/C19H24B2O4/c1-11(2)19(12(3)4)17-9-13(20(22)23)5-7-15(17)16-8-6-14(21(24)25)10-18(16)19/h5-12,22-25H,1-4H3
• InChI Key： XMJLHNKTOOSVPC-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2C3C=CC(B(O)O)=CC=3C(C=2C=1)(C(C)C)C(C)C)O

Computed Properties

• Exact Mass: 338.1860696g/mol
• Monoisotopic Mass: 338.1860696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9Ų

Additional information on (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid

Recent Advances in the Application of (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid (CAS: 1003866-27-0) in Chemical Biology and Pharmaceutical Research

In recent years, (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid (CAS: 1003866-27-0) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique fluorene-based structure, has demonstrated significant potential in various applications, including drug discovery, materials science, and targeted therapy. The compound's ability to form reversible covalent bonds with diols and other nucleophiles makes it particularly valuable for the development of novel therapeutics and diagnostic tools.

A recent study published in the Journal of Medicinal Chemistry explored the use of (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid as a key intermediate in the synthesis of boron-containing small molecules for cancer therapy. The researchers highlighted the compound's stability under physiological conditions and its compatibility with Suzuki-Miyaura cross-coupling reactions, which facilitated the efficient construction of complex bioactive molecules. The study reported that derivatives of this compound exhibited potent inhibitory activity against several kinase targets implicated in tumor growth and metastasis.

Another significant development was reported in ACS Applied Materials & Interfaces, where (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid was utilized as a building block for the fabrication of fluorescent sensors. The researchers demonstrated that the compound's rigid fluorene core and boronic acid functionalities enabled the design of highly selective sensors for glucose and other biologically relevant analytes. These sensors showed excellent performance in both in vitro and in vivo settings, suggesting potential applications in continuous glucose monitoring for diabetes management.

In the realm of targeted drug delivery, a Nature Communications paper detailed the use of (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid as a critical component in the development of pH-responsive nanocarriers. The boronic acid groups allowed for the formation of dynamic covalent bonds with diol-containing polymers, creating nanoparticles that could release their payload specifically in the acidic tumor microenvironment. This approach showed enhanced therapeutic efficacy and reduced off-target effects in preclinical models of breast cancer.

Recent computational studies have also shed light on the molecular interactions of (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid with biological targets. Molecular docking simulations revealed that the compound's unique steric configuration, conferred by the isobutyl and isopropyl substituents, contributes to its high binding affinity for specific protein pockets. These findings are guiding the rational design of next-generation boronic acid-based therapeutics with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the widespread application of (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid. Current research efforts are focused on improving the compound's aqueous solubility and metabolic stability while maintaining its desirable reactivity profile. Several research groups are investigating structural modifications and formulation strategies to address these limitations, with preliminary results showing encouraging progress.

Looking forward, the versatility of (9-isobutyl-9-isopropyl-9h-fluorene-2,7-diyl)diboronic Acid positions it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in areas such as proteolysis-targeting chimeras (PROTACs), covalent inhibitor design, and bioorthogonal chemistry. As synthetic methodologies continue to advance and our understanding of boronic acid biology deepens, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.